3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-thiazole

• IUPAC Name: 3-(4-bromophenyl)-5-(difluoromethyl)-1,2-thiazole
• InChI: InChI=1S/C10H6BrF2NS/c11-7-3-1-6(2-4-7)8-5-9(10(12)13)15-14-8/h1-5,10H
• InChI Key: GUYXXMVURHVEFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NSC(=C2)C(F)F)Br
• Molecular Formula: C10H6BrF2NS
• Molecular Weight: 290.13 g/mol
• CAS No.: 2248292-67-1

Description

The compound “3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-thiazole” is likely a thiazole derivative. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. The bromophenyl group indicates the presence of a bromine atom attached to a phenyl group, and the difluoromethyl group indicates the presence of two fluorine atoms attached to a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the thiazole ring at the center, with the bromophenyl and difluoromethyl groups attached at the 3rd and 5th positions respectively.

Chemical Reactions Analysis

Thiazoles are known to undergo various chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions. The presence of the bromophenyl and difluoromethyl groups could influence the reactivity of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of the bromophenyl and difluoromethyl groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiazole derivatives are used in medicinal chemistry due to their diverse biological activities.

Safety and Hazards

As with any chemical compound, handling “3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-thiazole” would require appropriate safety measures. The specific safety and hazard information would depend on the properties of the compound.

Future Directions

The future directions in the study of this compound could involve exploring its potential uses in various fields such as medicinal chemistry, material science, and others.